Cas no 2229302-58-1 (2-bromo-1-(4-chloropyridin-2-yl)ethan-1-ol)

• Product Name: 2-bromo-1-(4-chloropyridin-2-yl)ethan-1-ol
• CAS No: 2229302-58-1
• MF: C₇H₇BrClNO
• MW: 236.493580102921
• CID: 5881987
• PubChem ID: 165704043
• Update Time: 2025-10-29

2-bromo-1-(4-chloropyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(4-chloropyridin-2-yl)ethan-1-ol
• 2229302-58-1
• EN300-1917869

• Inchi： 1S/C7H7BrClNO/c8-4-7(11)6-3-5(9)1-2-10-6/h1-3,7,11H,4H2
• InChI Key： QISHABOXAGEFRW-UHFFFAOYSA-N
• SMILES： BrCC(C1C=C(C=CN=1)Cl)O

Computed Properties

• Exact Mass: 234.93995g/mol
• Monoisotopic Mass: 234.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-bromo-1-(4-chloropyridin-2-yl)ethan-1-ol

Comprehensive Overview of 2-bromo-1-(4-chloropyridin-2-yl)ethan-1-ol (CAS No. 2229302-58-1)

2-bromo-1-(4-chloropyridin-2-yl)ethan-1-ol is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. Its molecular structure, featuring a 4-chloropyridine ring and a bromoethanol side chain, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science. The CAS No. 2229302-58-1 uniquely identifies this chemical, ensuring precision in academic and industrial discussions.

The compound's 2-bromo-1-ol functional group is particularly noteworthy, as it enables nucleophilic substitution reactions, a key step in constructing complex molecular architectures. Recent studies highlight its utility in developing heterocyclic compounds, which are pivotal in designing antiviral and antifungal agents. With the growing demand for novel therapeutics, 2-bromo-1-(4-chloropyridin-2-yl)ethan-1-ol has garnered attention in medicinal chemistry forums and patent literature.

From an industrial perspective, the compound's synthesis involves halogenation and hydroxylation steps, often optimized for high yield and purity. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with regulatory standards. Environmental and safety considerations are also paramount, with researchers exploring green chemistry approaches to minimize waste during production.

In the context of AI-driven drug discovery, 2-bromo-1-(4-chloropyridin-2-yl)ethan-1-ol serves as a building block for machine learning-assisted molecular design. Its structural motifs align with trends in fragment-based drug discovery, a hot topic in computational chemistry. Online searches for "pyridine derivatives in drug development" or "bromoethanol applications" reflect its interdisciplinary importance.

The compound's stability under various pH conditions makes it suitable for formulation studies, addressing challenges in drug delivery systems. Additionally, its role in catalysis and polymer chemistry is under investigation, with patents citing derivatives for advanced material synthesis. As sustainability gains traction, biodegradable alternatives derived from such intermediates are being explored.

For researchers sourcing CAS No. 2229302-58-1, verifying suppliers' certificates of analysis (CoA) is essential. Discussions on platforms like ResearchGate often emphasize the need for high-purity reagents to avoid side reactions. The compound's spectral data (IR, MS) is frequently requested in peer-reviewed journals, underscoring its analytical significance.

In summary, 2-bromo-1-(4-chloropyridin-2-yl)ethan-1-ol bridges gaps between organic synthesis and applied sciences. Its adaptability to high-throughput screening and combinatorial chemistry positions it as a valuable asset in modern R&D. Future directions may include nanotechnology integrations or bioorthogonal chemistry applications, further expanding its scientific footprint.